2-Iodofuran
Overview
Description
2-Iodofuran is a chemical compound with the molecular formula C4H3IO . It has a molecular weight of 193.97 . The IUPAC name for this compound is 2-iodofuran .
Molecular Structure Analysis
The molecular structure of 2-Iodofuran consists of a furan ring with an iodine atom attached at the 2-position . The InChI key for 2-Iodofuran is ICWZZNUEYMBBRB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
2-Iodofuran has a density of 2.1±0.1 g/cm³ . It has a boiling point of 152.0±13.0 °C at 760 mmHg . The vapour pressure of 2-Iodofuran is 4.6±0.3 mmHg at 25°C . The enthalpy of vaporization is 37.3±3.0 kJ/mol . The flash point is 45.7±19.8 °C . The index of refraction is 1.582 . The molar refractivity is 31.5±0.3 cm³ .
Scientific Research Applications
Synthesis of Epoxy Resins
2-Iodofuran is utilized in the synthesis of furan derivatives that are key precursors for developing epoxy resins . These resins are significant in various industries due to their excellent mechanical properties and chemical resistance. The incorporation of furan derivatives into epoxy resins can lead to materials with improved sustainability, as they are derived from renewable resources.
Development of Bio-based Polymers
The compound plays a role in the creation of bio-based polymers. By substituting traditional petroleum-based monomers with furan derivatives, researchers can produce more environmentally friendly plastics . This aligns with the global shift towards biorefineries and the reduction of reliance on crude oil for chemical production.
Safety and Hazards
Future Directions
Furan platform chemicals, including 2-Iodofuran, are being explored for their potential in replacing traditional resources such as crude oil with biomass . This involves the transition from petroleum refineries to biorefineries . The manufacture and uses of furan platform chemicals directly available from biomass are being studied .
Mechanism of Action
Target of Action
Furan derivatives, which include 2-iodofuran, are core structures found in a wide variety of natural products and biologically-active compounds . They are often used in the synthesis of new drugs .
Mode of Action
For instance, 2-Iodofuran has been shown to inhibit the growth of bacteria in vitro . The inhibition is due to the oxidation of 2-Iodofuran by the bacterial electron transport chain, which leads to an accumulation of electrons .
Biochemical Pathways
For example, they are involved in the synthesis of substituted pyrans and furans using molecular iodine, a simple and inexpensive catalyst .
Result of Action
It has been shown to inhibit the growth of bacteria in vitro, suggesting that it may have antimicrobial properties .
Action Environment
The synthesis of substituted pyrans and furans, including 2-iodofuran, can be performed in solvent-free conditions in ambient temperature and atmosphere , suggesting that the compound may be relatively stable under various environmental conditions.
properties
IUPAC Name |
2-iodofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3IO/c5-4-2-1-3-6-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWZZNUEYMBBRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468659 |
Source
|
| Record name | 2-iodofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54829-48-0 |
Source
|
| Record name | 2-iodofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-iodofuran | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the applications of 2-Iodofuran in organic synthesis?
A1: 2-Iodofuran serves as a valuable reagent in organic synthesis. It can be converted to 2-Furylmagnesium Iodide [], a Grignard reagent, which plays a crucial role in various carbon-carbon bond formation reactions. This allows for the synthesis of more complex molecules containing the furan ring system.
Q2: How can 2-halofurans, including 2-Iodofuran, be further functionalized?
A2: Electrochemical methods offer a route for the functionalization of 2-halofurans like 2-Iodofuran. For instance, electrolytic methoxylation can introduce a methoxy group to the furan ring []. This method provides an alternative to traditional chemical transformations and can lead to new synthetic possibilities for furan-containing compounds.
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